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Compound of Interest

Compound Name: YS-49 monohydrate

Cat. No.: B8069284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YS-49 monohydrate, also known as CKD-712, is a 1-naphthyl analog of higenamine. It is

recognized as an anti-inflammatory agent and an activator of the PI3K/Akt signaling pathway,

which plays a crucial role in various cellular processes.[1] Research has indicated its potential

in protecting cells from oxidant injury through the induction of heme oxygenase-1 (HO-1). This

document provides detailed application notes and protocols for the use of YS-49 monohydrate
in animal studies, with a specific focus on a glucocorticoid-induced osteoporosis model.

Information on its mechanism of action and potential applications in sepsis and cardiovascular

conditions is also included.
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Property Value

Synonyms
CKD-712, 1-(α-naphthylmethyl)-6,7-dihydroxy-

1,2,3,4-tetrahydroisoquinoline

CAS Number 132836-42-1

Molecular Formula C20H21BrNO3

Appearance Solid

Purity ≥98% (HPLC)

Solubility Soluble in water

Mechanism of Action
YS-49 monohydrate exerts its biological effects through multiple signaling pathways. It is a

known activator of the Phosphoinositide 3-kinase (PI3K)/protein kinase B (Akt) signaling

pathway.[1] This pathway is fundamental in regulating cell proliferation, differentiation, and

survival. By activating PI3K/Akt, YS-49 can influence various cellular functions, including

osteoblast differentiation.

Furthermore, YS-49 induces the expression of Heme oxygenase-1 (HO-1), an enzyme with

potent anti-inflammatory and antioxidant properties. This induction helps protect cells from

oxidative stress and inflammation. In the context of cardiovascular studies, YS-49 has been

shown to act as a beta-adrenergic receptor agonist.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for YS-49 Monohydrate
in Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069284#ys-49-monohydrate-dosage-for-animal-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b8069284#ys-49-monohydrate-dosage-for-animal-studies
https://www.benchchem.com/product/b8069284#ys-49-monohydrate-dosage-for-animal-studies
https://www.benchchem.com/product/b8069284#ys-49-monohydrate-dosage-for-animal-studies
https://www.benchchem.com/product/b8069284#ys-49-monohydrate-dosage-for-animal-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8069284?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

